Cas no 342-55-2 (1-Bromo-2-fluoronaphthalene)

1-Bromo-2-fluoronaphthalene is a halogenated naphthalene derivative commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the presence of both bromine and fluorine substituents, enabling selective functionalization in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The electron-withdrawing fluorine atom enhances stability while directing further substitutions. This compound is valued for its versatility in constructing complex aromatic frameworks and its utility in material science applications. It is typically handled under inert conditions due to sensitivity to moisture and light. Purity and precise halogen positioning make it a reliable building block for advanced synthetic routes.

1-Bromo-2-fluoronaphthalene structure

Product Name:1-Bromo-2-fluoronaphthalene

CAS No:342-55-2

MF:C₁₀H₆BrF

MW:225.057045459747

CID:1062678

PubChem ID:12343972

Update Time:2025-10-20

1-Bromo-2-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-fluoronaphthalene
- fluorobromonapthalene
- SCHEMBL3254994
- Naphthalene, 1-bromo-2-fluoro-
- DTXSID90492511
- 1-Bromo-2-fluoro-naphthalene
- Naphthalene, 1-bromo-2-fluoro
- AVHQKZJSBJWEGU-UHFFFAOYSA-N
- 342-55-2
- DB-311920
- Inchi： 1S/C10H6BrF/c11-10-8-4-2-1-3-7(8)5-6-9(10)12/h1-6H
- InChI Key： AVHQKZJSBJWEGU-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C2C=CC=CC2=1)F

Computed Properties

Exact Mass: 223.96368
Monoisotopic Mass: 223.96369g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Bromo-2-fluoronaphthalene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-2-fluoronaphthalene Pricemore >>

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